Cas no 31106-05-5 (Dihydroquercetin-3'-O-beta-D-glucopyranosid)

• Product Name: Dihydroquercetin-3'-O-beta-D-glucopyranosid
• CAS No: 31106-05-5
• MF: C₂₁H₂₂O₁₂
• MW: 466.392187595367
• CID: 2022961
• PubChem ID: 14282774
• Update Time: 2025-11-02

Dihydroquercetin-3'-O-beta-D-glucopyranosid Chemical and Physical Properties

Names and Identifiers

• Dihydroquercetin-3'-O-beta-D-glucopyranosid
• Taxifolin 3'-O-glucoside
• (2R,3R)-3,5,7-trihydroxy-2-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
• [ "" ]
• Q27266570
• 4H-1-Benzopyran-4-one, 2-(3-(beta-D-glucopyranosyloxy)-4-hydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R-trans)-
• 4H-1-BENZOPYRAN-4-ONE, 2-(3-(.BETA.-D-GLUCOPYRANOSYLOXY)-4-HYDROXYPHENYL)-2,3-DIHYDRO-3,5,7-TRIHYDROXY-, (2R,3R)-
• A-D-glucoside
• UNII-779OJU5O9Q
• FLAVANONE, 3,3',4',5,7-PENTAHYDROXY-, 3'-.BETA.-D-GLUCOPYRANOSIDE
• Taxifolin 3 inverted exclamation marka-O-
• CS-0138670
• 4H-1-Benzopyran-4-one, 2-(3-(beta-D-glucopyranosyloxy)-4-hydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
• DTXSID20185045
• 4H-1-BENZOPYRAN-4-ONE, 2-(3-(.BETA.-D-GLUCOPYRANOSYLOXY)-4-HYDROXYPHENYL)-2,3-DIHYDRO-3,5,7-TRIHYDROXY-, (2R-TRANS)-
• 31106-05-5
• Dihydroquercetin 3'-glucoside
• AKOS040762404
• Taxifolin 3'-O-beta-D-glucopyranoside
• Taxifolin 3'-glucoside
• SCHEMBL3776571
• FS-8800
• HY-N7867
• 779OJU5O9Q
• MEGxp0_000740
• Flavanone, 3,3',4',5,7-pentahydroxy-, 3'-beta-D-glucopyranoside
• TAXIFOLIN 3'-O-.BETA.-D-GLUCOPYRANOSIDE
• (2R,3R)-3,5,7-trihydroxy-2-(4-hydroxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)-2,3-dihydrochromen-4-one
• DTXCID30107536
• DA-78222

• Inchi： 1S/C21H22O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-3-7(1-2-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17-26,28-30H,6H2/t13-,15-,17+,18+,19-,20-,21-/m1/s1
• InChI Key： CZOXIGOPZRIBJM-JUIPTLLLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC=C(C=1)[C@@H]1[C@H](C(C2C(=CC(=CC=2O1)O)O)=O)O)O

Computed Properties

• Exact Mass: 466.11112613g/mol
• Monoisotopic Mass: 466.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.744±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-200 ºC
• Boiling Point: 869.3±65.0 °C at 760 mmHg
• Flash Point: 305.4±27.8 °C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Dihydroquercetin-3'-O-beta-D-glucopyranosid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Dihydroquercetin-3'-O-beta-D-glucopyranosid

Exploring the Benefits and Applications of Dihydroquercetin-3'-O-beta-D-glucopyranoside (CAS No. 31106-05-5)

Dihydroquercetin-3'-O-beta-D-glucopyranoside, also known as taxifolin-3'-O-glucoside, is a naturally occurring flavonoid glycoside with significant biological activities. This compound, identified by CAS No. 31106-05-5, has garnered attention in recent years due to its potential health benefits, including antioxidant, anti-inflammatory, and cardiovascular protective effects. As consumers increasingly seek natural and plant-derived supplements, dihydroquercetin-3'-O-beta-D-glucopyranoside has emerged as a promising candidate for functional food and nutraceutical applications.

The molecular structure of dihydroquercetin-3'-O-beta-D-glucopyranoside consists of a dihydroquercetin (taxifolin) backbone conjugated with a glucose moiety at the 3'-position. This glycosylation enhances the compound's solubility and bioavailability compared to its aglycone form, taxifolin. Researchers have identified this compound in various plant sources, including onions, apples, and certain medicinal herbs, making it an accessible ingredient for dietary supplements and health products.

One of the most sought-after properties of dihydroquercetin-3'-O-beta-D-glucopyranoside is its potent antioxidant activity. In today's health-conscious market, antioxidants are highly valued for their ability to neutralize free radicals and reduce oxidative stress, which is linked to aging and chronic diseases. Studies suggest that this compound may outperform other flavonoids in scavenging reactive oxygen species (ROS), making it a topic of interest for researchers exploring natural solutions for longevity and wellness.

The anti-inflammatory effects of dihydroquercetin-3'-O-beta-D-glucopyranoside have also been extensively studied. With growing consumer awareness about inflammation as a root cause of many health issues, this compound's ability to modulate inflammatory pathways has significant implications. Current research indicates potential applications in managing conditions related to chronic inflammation, though more clinical studies are needed to validate these effects in humans.

In the cardiovascular health sector, dihydroquercetin-3'-O-beta-D-glucopyranoside shows promise for supporting endothelial function and improving blood circulation. As heart health remains a top concern globally, this aspect of the compound's activity has attracted considerable scientific and commercial interest. Some preliminary studies suggest it may help maintain healthy cholesterol levels and support vascular integrity.

The skin care industry has also taken notice of dihydroquercetin-3'-O-beta-D-glucopyranoside's potential. With the rising demand for natural anti-aging solutions, this compound's antioxidant and collagen-protecting properties make it an attractive ingredient for cosmetic formulations. It may help protect skin from environmental stressors and support the skin's natural repair mechanisms.

From a market perspective, the demand for dihydroquercetin-3'-O-beta-D-glucopyranoside is expected to grow as more consumers prioritize preventive health measures. The global nutraceutical market, valued at billions of dollars, continues to expand, with flavonoids like this compound playing an increasingly important role. Manufacturers are exploring innovative delivery systems to enhance its bioavailability and efficacy in various product formats.

Quality control and standardization remain crucial considerations for dihydroquercetin-3'-O-beta-D-glucopyranoside products. As with many plant-derived compounds, variations in source material and extraction methods can affect potency and purity. Advanced analytical techniques, including HPLC and mass spectrometry, are essential for verifying the identity and concentration of this specific glycoside in commercial preparations.

Future research directions for dihydroquercetin-3'-O-beta-D-glucopyranoside may explore its synergistic effects with other bioactive compounds, optimal dosing strategies, and potential applications in metabolic health. The scientific community continues to investigate its mechanisms of action at the molecular level, which could lead to more targeted therapeutic applications in the future.

For formulators and product developers, understanding the stability characteristics of dihydroquercetin-3'-O-beta-D-glucopyranoside is essential. Like many flavonoids, it may be sensitive to factors such as pH, temperature, and light exposure. Proper encapsulation technologies and formulation strategies can help preserve its bioactivity in finished products.

In conclusion, dihydroquercetin-3'-O-beta-D-glucopyranoside (CAS No. 31106-05-5) represents an exciting area of research in natural product chemistry and preventive health. Its multiple biological activities, combined with increasing consumer demand for science-backed botanical ingredients, position this compound as a valuable component in the evolving landscape of health and wellness products. As research continues to uncover its full potential, we can expect to see growing applications across dietary supplements, functional foods, and cosmetic formulations.